Cas no 1160264-77-6 (2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride)

• Product Name: 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160264-77-6
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD03421059
• CID: 4682643
• Update Time: 2025-06-16

2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-ETHOXYPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• BBL014517
• STL196926
• R7005
• 4-quinolinecarbonyl chloride, 2-(2-ethoxyphenyl)-
• 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421059
• Inchi： 1S/C18H14ClNO2/c1-2-22-17-10-6-4-8-13(17)16-11-14(18(19)21)12-7-3-5-9-15(12)20-16/h3-11H,2H2,1H3
• InChI Key： AXHZRMDYCNVONK-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C2C=CC=CC=2OCC)=NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 311.071
• Monoisotopic Mass: 311.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

Additional information on 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride

Comprehensive Overview of 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160264-77-6)

2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160264-77-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This quinoline derivative is particularly valued for its role as an intermediate in the synthesis of more complex molecules. The compound's unique structure, featuring a quinoline core and an ethoxy phenyl group, makes it a versatile building block in medicinal chemistry. Researchers often focus on its reactivity as a carbonyl chloride, which facilitates further functionalization.

In recent years, the demand for high-purity intermediates like 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride has surged, driven by advancements in drug discovery and material science. A trending topic in this context is the compound's potential application in targeted therapies, especially in oncology and neurology. Search engine analytics reveal frequent queries such as "quinoline derivatives in cancer research" and "carbonyl chloride applications," highlighting the growing interest in this niche.

From a synthetic perspective, 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride is often synthesized via the reaction of 2-(2-ethoxyphenyl)quinoline-4-carboxylic acid with thionyl chloride or oxalyl chloride. This process underscores the importance of precise reaction conditions to achieve optimal yields. Laboratories focusing on custom synthesis frequently optimize protocols to minimize byproducts, a topic frequently discussed in organic chemistry forums.

The compound's stability and storage are also critical considerations. While not classified as hazardous under standard regulations, proper handling in anhydrous environments is recommended to prevent hydrolysis of the carbonyl chloride moiety. This aligns with broader industry trends emphasizing safe chemical practices and green chemistry principles, which are increasingly prioritized in research settings.

Another area of interest is the computational modeling of 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride. With the rise of AI-driven drug design, researchers are leveraging tools like molecular docking to predict its interactions with biological targets. Searches for "quinoline DFT studies" or "carbonyl chloride reactivity prediction" reflect this interdisciplinary approach, merging experimental and theoretical chemistry.

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators or pest control agents. Its structural flexibility allows for modifications that enhance bioactivity while maintaining environmental compatibility—a key concern in modern sustainable agriculture. This aligns with frequent search queries like "eco-friendly agrochemical intermediates" and "quinoline-based pesticides."

Quality control of 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride typically involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry. Purity thresholds exceeding 98% are often required for pharmaceutical applications, driving innovations in chromatographic methods. Discussions on "HPLC method development for quinoline compounds" are common in analytical chemistry circles.

Looking ahead, the compound's potential in photovoltaic materials and OLED technology is being explored. Its conjugated system and electron-withdrawing carbonyl chloride group make it a candidate for organic electronics—a hot topic in materials science. Searches for "quinoline-based semiconductors" or "carbonyl chloride in optoelectronics" underscore this emerging application.

In summary, 2-(2-Ethoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160264-77-6) represents a multifaceted compound with expanding relevance across industries. Its synthesis, applications, and analytical challenges intersect with cutting-edge research trends, making it a subject of ongoing scientific and commercial interest.